4-(methylthio)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-methylsulfanyl-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H18N2O2S2/c1-28-20-13-9-17(10-14-20)22(26)25-23-24-21(15-29-23)16-7-11-19(12-8-16)27-18-5-3-2-4-6-18/h2-15H,1H3,(H,24,25,26)
• InChI Key: PCAHZGOYLOHOSO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C23H18N2O2S2
• Molecular Weight: 418.5 g/mol

Description

4-(methylthio)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound has been shown to have promising effects in various biochemical and physiological processes, making it a potential candidate for future drug development.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Synthesis and Evaluation of Heterocyclic Compounds : Research on heterocyclic compounds, including those containing thiazole and benzamide groups, emphasizes their synthesis and evaluation for various biological activities. These activities range from antimicrobial to anticancer properties, highlighting the potential of such compounds in drug design and development (Gomaa & Ali, 2020). The work on "4-(methylthio)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide" could similarly involve synthesis and biological activity screening to identify therapeutic potentials.

Amyloid Imaging in Alzheimer's Disease : The development of amyloid imaging ligands, such as those studied for Alzheimer's disease, involves complex organic synthesis and evaluation in biological systems. Compounds with specific structural features, including heterocyclic frameworks, are designed and assessed for their ability to bind to amyloid plaques in the brain, demonstrating the interdisciplinary approach required for such research (Nordberg, 2007). This methodology can be applied to the design and study of compounds like "this compound" for potential diagnostic or therapeutic uses.

Advanced Oxidation Processes for Compound Degradation : The study of advanced oxidation processes (AOPs) for the degradation of specific compounds, such as acetaminophen, involves understanding the chemical reactivity and by-products of these processes. This research can inform how similar processes might be used or avoided in the synthesis, modification, or degradation of complex molecules like "this compound" (Qutob et al., 2022).